N-(5-Chloro-2-methylphenyl)-1,2-benzothiazol-3-amine 1,1-dioxide
N-(5-Chloro-2-methylphenyl)-1,2-benzothiazol-3-amine 1,1-dioxide
Brand Name:
Vulcanchem
CAS No.:
823830-83-7
VCID:
VC0509153
InChI:
InChI=1S/C14H11ClN2O2S/c1-9-6-7-10(15)8-12(9)16-14-11-4-2-3-5-13(11)20(18,19)17-14/h2-8H,1H3,(H,16,17)
SMILES:
CC1=C(C=C(C=C1)Cl)NC2=NS(=O)(=O)C3=CC=CC=C32
Molecular Formula:
C14H11ClN2O2S
Molecular Weight:
306.8g/mol
N-(5-Chloro-2-methylphenyl)-1,2-benzothiazol-3-amine 1,1-dioxide
CAS No.: 823830-83-7
Main Products
VCID: VC0509153
Molecular Formula: C14H11ClN2O2S
Molecular Weight: 306.8g/mol
| CAS No. | 823830-83-7 |
|---|---|
| Product Name | N-(5-Chloro-2-methylphenyl)-1,2-benzothiazol-3-amine 1,1-dioxide |
| Molecular Formula | C14H11ClN2O2S |
| Molecular Weight | 306.8g/mol |
| IUPAC Name | N-(5-chloro-2-methylphenyl)-1,1-dioxo-1,2-benzothiazol-3-amine |
| Standard InChI | InChI=1S/C14H11ClN2O2S/c1-9-6-7-10(15)8-12(9)16-14-11-4-2-3-5-13(11)20(18,19)17-14/h2-8H,1H3,(H,16,17) |
| Standard InChIKey | FMOGYYLZPORFES-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)Cl)NC2=NS(=O)(=O)C3=CC=CC=C32 |
| Canonical SMILES | CC1=C(C=C(C=C1)Cl)NC2=NS(=O)(=O)C3=CC=CC=C32 |
| PubChem Compound | 2220127 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume